Ethyl 2-(4-fluoro-3-methylphenyl)acetate

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: ethyl 2-(4-fluoro-3-methylphenyl)acetate
• InChI: InChI=1S/C11H13FO2/c1-3-14-11(13)7-9-4-5-10(12)8(2)6-9/h4-6H,3,7H2,1-2H3
• InChI Key: FTFNIMWGBIKQOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)F)C

Description

Ethyl 2-(4-fluoro-3-methylphenyl)acetate is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4-Fluoro-3-methylphenyl)acetamide (863 mg) was dissolved in saturated hydrochloric acid/ethanol (20 ml), and the reaction solution was stirred at 85° C. for 10 hours. The reaction solution was concentrated under reduced pressure and then diluted with ethyl acetate, followed by separation with water. The organic layer was washed with saturated aqueous sodium bicarbonate and brine and then dried over magnesium sulfate. 919 mg of the title compound was obtained by concentration under reduced pressure. The property values of the compound are as follows.